N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
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Description
N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains both oxygen and nitrogen atoms in its structure. The compound has been synthesized using various methods and has been found to exhibit promising biochemical and physiological effects.
Scientific Research Applications
Synthesis and Characterization
1,3,4-Oxadiazole derivatives, including those structurally related to N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide, have been synthesized and characterized for their potential applications. The synthesis involves various starting materials and aims to explore the compounds' anticancer properties, among other biological activities. For instance, Salahuddin et al. (2014) synthesized a series of oxadiazole derivatives evaluated for in vitro anticancer activity, demonstrating the utility of these compounds in developing potential therapeutic agents (Salahuddin, M. Shaharyar, A. Mazumder, M. Ahsan, 2014).
Antioxidant Properties
Some 1,3,4-oxadiazole derivatives have been evaluated for their antioxidant properties. S. Bondock, Shymaa Adel, and H. Etman (2016) synthesized a series of 2-benzoylamino-5-hetaryl-1,3,4-oxadiazoles and found that certain derivatives exhibited excellent antioxidant activity, providing a basis for developing new antioxidant agents (Bondock, Adel, Etman, 2016).
Material Science Applications
In the field of material sciences, aromatic polyamides containing 1,3,4-oxadiazole units have been synthesized, showing good thermal stability and the potential for making thin, flexible films. This application highlights the versatility of oxadiazole derivatives in creating materials with specific desirable properties, such as fluorescence or enhanced mechanical strength. I. Sava et al. (2003) synthesized new aromatic polyamides with 1,3,4-oxadiazole units, demonstrating their potential in making high-performance polymer films (Sava, Iosip, Brumǎ, Hamciuc, Robison, Okrasa, Pakula, 2003).
properties
IUPAC Name |
N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O4/c17-11(9-4-2-1-3-5-9)14-13-16-15-12(20-13)10-8-18-6-7-19-10/h1-5,8H,6-7H2,(H,14,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUHVMEZJPMILGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=CO1)C2=NN=C(O2)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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